Cas no 515847-89-9 (1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide)

• Product Name: 1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
• CAS No: 515847-89-9
• MF: C₉H₉N₅O₄
• MW: 251.198860883713
• CID: 935588
• PubChem ID: 844589
• Update Time: 2025-04-19

1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-n-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1h-pyrazole-5-carbo Xamide
• 1H-Pyrazole-5-carboxamide,1-methyl-N-(5-methyl-3-isoxazolyl)-4-nitro-(9CI)
• HMS2453I04
• STL397458
• AKOS003745634
• MLS000545867
• 515847-89-9
• SMR000160323
• CHEMBL1326688
• 1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-nitro-1H-pyrazole-5-carboxamide
• Oprea1_440695
• DB-323036
• 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
• 1H-PYRAZOLE-5-CARBOXAMIDE, 1-METHYL-N-(5-METHYL-3-ISOXAZOLYL)-4-NITRO-
• 4-nitro-1-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C9H9N5O4/c1-5-3-7(12-18-5)11-9(15)8-6(14(16)17)4-10-13(8)2/h3-4H,1-2H3,(H,11,12,15)
• InChI Key： HWTOQRBVSYTBON-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(C1=C(C=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 251.06545379g/mol
• Monoisotopic Mass: 251.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų